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Compound Name: Acid Orange 116

Cat. No.: B12381120 Get Quote

Solubility Profile of Acid Orange 116: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Orange 116 (C.I. 116), a diazo dye. The information compiled herein is intended to support

research, development, and quality control activities where this dye is utilized. This document

details its solubility in aqueous and organic media, presents a standardized experimental

protocol for solubility determination, and visualizes the procedural workflow.

Quantitative Solubility Data
The solubility of Acid Orange 116 has been reported in various solvents. The following table

summarizes the available quantitative data for easy comparison.

Solvent Temperature (°C) Solubility

Water 60 40 g/L

Water 90 ≥50 g/L

Qualitative descriptions from multiple sources indicate that Acid Orange 116 is "soluble" or

"easily soluble" in water.[1][2][3][4][5][6][7][8][9][10][11] One source specifies that it is "Very
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soluble in water and alcohol".[2] Conversely, another source describes it as "Slightly soluble in

DMF, DMSO, pyridine" and "Insoluble in alcohols, ketones, hydrocarbons, esters." Given the

direct statement of its high solubility in alcohol for this specific dye, it is likely that the latter,

more general statement for azo dyes may not be accurate for Acid Orange 116. Further

empirical testing is recommended to confirm the exact solubility in specific organic solvents.

Experimental Protocol: Determination of Equilibrium
Solubility using the Shake-Flask Method
The following protocol outlines a standardized procedure for determining the equilibrium

solubility of Acid Orange 116 in a given solvent. This method is widely accepted for its

reliability and reproducibility.

2.1. Materials and Equipment

Acid Orange 116 powder

Solvent of interest (e.g., deionized water, ethanol)

Analytical balance

Volumetric flasks

Conical flasks with stoppers or screw-cap vials

Orbital shaker or magnetic stirrer with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

UV-Vis Spectrophotometer

Cuvettes

2.2. Procedure

2.2.1. Preparation of Standard Solutions and Calibration Curve
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Stock Solution Preparation: Accurately weigh a known mass of Acid Orange 116 and

dissolve it in the chosen solvent to prepare a stock solution of a high, known concentration.

Serial Dilutions: Perform a series of dilutions from the stock solution to prepare at least five

standard solutions of varying, known concentrations.

Spectrophotometric Analysis:

Determine the wavelength of maximum absorbance (λmax) for Acid Orange 116 in the

specific solvent by scanning a mid-range standard solution across the UV-Vis spectrum.

Measure the absorbance of each standard solution at the determined λmax.

Calibration Curve Construction: Plot a graph of absorbance versus concentration for the

standard solutions. Perform a linear regression to obtain the equation of the line (y = mx + c)

and the correlation coefficient (R²). An R² value > 0.99 is desirable.

2.2.2. Equilibrium Solubility Determination (Shake-Flask Method)

Sample Preparation: Add an excess amount of Acid Orange 116 powder to a conical flask

or vial containing a known volume of the solvent. The amount should be sufficient to ensure

that undissolved solids remain at equilibrium.

Equilibration: Seal the flasks and place them in an orbital shaker or on a magnetic stirrer at a

constant, controlled temperature. Agitate the mixture for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached.

Phase Separation:

After equilibration, allow the suspensions to settle.

Centrifuge the samples to pellet the undissolved solid.

Carefully withdraw the supernatant and filter it through a syringe filter to remove any

remaining particulate matter.

Analysis of Saturated Solution:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12381120?utm_src=pdf-body
https://www.benchchem.com/product/b12381120?utm_src=pdf-body
https://www.benchchem.com/product/b12381120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the clear, saturated filtrate with the solvent to a concentration that falls within the

linear range of the calibration curve.

Measure the absorbance of the diluted sample at the λmax using the UV-Vis

spectrophotometer.

Calculation of Solubility:

Use the absorbance of the diluted sample and the equation from the calibration curve to

calculate the concentration of the diluted solution.

Account for the dilution factor to determine the concentration of the original saturated

solution. This concentration represents the equilibrium solubility of Acid Orange 116 in the

solvent at the specified temperature.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of Acid Orange 116.
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Phase 1: Preparation

Phase 2: Calibration

Phase 3: Solubility Determination

Phase 4: Calculation & Result
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Caption: Workflow for Solubility Determination of Acid Orange 116.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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